Cas no 104-50-7 (4-Octanolide)

• Product Name: 4-Octanolide
• CAS No: 104-50-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00005402
• CID: 35274
• PubChem ID: 7704
• Update Time: 2025-04-18

4-Octanolide Chemical and Physical Properties

Names and Identifiers

• 5-Butyldihydrofuran-2(3H)-one
• octan-4-olide
• Octano-1,4-lactone
• g-Octalactone
• 4-Hydroxyoctanoic acid gamma-lactone
• 3,7-Dimethyl-1,6-octadien-3-ol
• 4-n-Butyl-4-hydroxybutyric acid lactone
• Octanolide-1,4
• Gamma-Octalactone
• gamma-Octanoic lactone
• gamma-Octanolactone
• γ-Octalactone
• OCTALACTONE, gamma(SG)
• 4-Hydroxy octanoic acid
• γ-Octanoic lactone
• γ-Octanolactone
• octan-4-
• FEMA 2796
• 4-Octanolide
• Octan-4-olid
• OCTALACTON-GAMMA
• 4-hydroxyoctanoic
• 2(3H)-Furanone, 5-butyldihydro-
• 4-Hydroxyoctanoic acid lactone
• 8-Oxo-5-octanolide
• 5-Butyltetrahydro-2-furanone
• 5-butyloxolan-2-one
• Octanoic acid, gamma lactone
• 5-Butyldihydro-2(3H)-furanone
• 4-Butyl-gamma-butyrolactone
• 2(3H)-Furanone, dihydro-5-butyl-
• gamma-Butyl-gamma-butyrolactone
• gamma-octanolide
• gamma-N-Butyl-gamma-butyrolactone
• gamma-Octalactone (natur

• MDL： MFCD00005402
• Inchi： 1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h7H,2-6H2,1H3
• InChI Key： IPBFYZQJXZJBFQ-UHFFFAOYSA-N
• SMILES： CCCCC1OC(=O)CC1

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid. Peach and coconut like sweet fruit aroma and Oat Bread aroma.
• Density: 0.981 g/mL at 25 °C(lit.)
• Boiling Point: 234 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 26.30000
• LogP: 1.88220
• FEMA: 2796
• Solubility: Soluble in ethanol and oil, slightly soluble in water, poorly soluble in propylene glycol.

4-Octanolide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R38
• Safety Instruction： S26-S37/39
• RTECS：LU3562000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R38
• TSCA：Yes
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients